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Compound of Interest

Compound Name: Mops

Cat. No.: B056913

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safe and efficient handling of all laboratory chemicals is paramount. This document
provides critical safety and logistical information for the use of MOPS (3-(N-
morpholino)propanesulfonic acid), a commonly used buffer in biological and biochemical
research. Adherence to these guidelines is essential for maintaining a safe laboratory
environment and ensuring the integrity of experimental outcomes.

Immediate Safety Information

MOPS, while a valuable laboratory reagent, is not without hazards. It is classified as causing
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore,
appropriate personal protective equipment (PPE) is mandatory when handling this chemical.

Recommended Personal Protective Equipment (PPE):

o Gloves: Chemical-resistant gloves, such as nitrile rubber, are required. Always inspect
gloves for integrity before use and practice proper glove removal technique to avoid skin
contact.

o Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to
protect against splashes or dust particles.

o Lab Coat: A standard laboratory coat should be worn to protect street clothes and skin from
contamination.
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o Respiratory Protection: In situations where dust may be generated or ventilation is
inadequate, a NIOSH-approved respirator is recommended.

Operational Plan: Safe Handling and Storage

Handling Procedures:

e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

» Ventilation: Always handle MOPS in a well-ventilated area. A chemical fume hood is
recommended, especially when working with the powdered form or creating solutions.

e Avoid Inhalation and Contact: Avoid breathing dust or vapors.[1] Prevent contact with skin
and eyes.

» Weighing: When weighing the powdered form, do so carefully to minimize dust generation.

e Solution Preparation: When preparing MOPS buffer solutions, slowly add the powder to the
water to avoid splashing.

e Hygiene: Wash hands thoroughly with soap and water after handling MOPS, even if gloves
were worn.

Storage:
o Store MOPS in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep it away from incompatible materials such as strong oxidizing agents and strong bases.

[1]

Disposal Plan

All waste containing MOPS must be handled and disposed of in accordance with local, state,
and federal regulations.

Waste Disposal Steps:
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e Segregation: Segregate MOPS waste from other laboratory waste streams.

e Labeling: Clearly label all waste containers with the contents, including the concentration of
MOPS.

o Containment: Ensure waste containers are sealed and stored in a designated hazardous
waste accumulation area.

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service. Do not dispose of MOPS down the drain unless authorized by your institution's
environmental health and safety department and local regulations.

Quantitative Data for MOPS

The following table summarizes key quantitative data for MOPS to facilitate easy reference and

comparison.
Property Value
Full Chemical Name 3-(N-morpholino)propanesulfonic acid
CAS Number 1132-61-2
Molecular Weight 209.26 g/mol
pKa (at 20°C) 7.2
Melting Point Decomposes at approximately 277-281°C[4][5]
[61[7]
Solubility in Water Very soluble[4][8][9]
Occupational Exposure Limits (OELS) Not established by OSHA or ACGIH[1]

NFPA Health Rat 2 (Can cause temporary incapacitation or
ea ating ] o
residual injury)[10]

Experimental Protocols: Spill Response
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A prompt and appropriate response to a MOPS spill is crucial to mitigate potential hazards. The
following protocol outlines the steps for managing a minor spill in a laboratory setting. For major
spills, evacuate the area and contact your institution's emergency response team.

Minor MOPS Spill Cleanup Protocol:
o Alert Personnel: Immediately alert others in the vicinity of the spill.
» Don Appropriate PPE: Before beginning cleanup, don the required PPE as outlined above.

o Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to contain the spill. For solid spills, carefully scoop or sweep the
material, avoiding dust generation.

» Neutralize (if applicable): While MOPS is a buffer, in the case of a large spill or if it is mixed
with other chemicals, consult your safety data sheet for specific neutralization procedures.

o Clean the Area: Once the spilled material has been absorbed or collected, decontaminate
the spill area with soap and water.

o Collect Waste: Place all contaminated absorbent materials and cleaning supplies into a
sealed, labeled hazardous waste container.

e Dispose of Waste: Dispose of the waste according to the disposal plan outlined above.
o Restock Supplies: Replenish any spill kit supplies used during the cleanup.

Logical Workflow for a MOPS Spill

The following diagram illustrates the decision-making process and workflow for responding to a
MOPS spill in a laboratory environment.
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Caption: Workflow for responding to a MOPS chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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